Cas no 1204475-73-9 (3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid)

• Product Name: 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• CAS No: 1204475-73-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD15528989
• CID: 835313
• PubChem ID: 58563172
• Update Time: 2025-06-08

3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-methyl-
• 3-METHYL-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID
• 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylicacid
• SB14289
• 1204475-73-9
• NKNGCIHADLXOBA-UHFFFAOYSA-N
• E77367
• PS-16806
• SCHEMBL7976276
• 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

• MDL： MFCD15528989
• Inchi： 1S/C9H8N2O2/c1-5-6-3-2-4-10-8(6)11-7(5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： NKNGCIHADLXOBA-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C2=CC=CN=C2N1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

Introduction to 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No: 1204475-73-9)

3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid, with the CAS number 1204475-73-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a carboxylic acid functional group at the 2-position and a methyl substituent at the 3-position contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The pyrrolo[2,3-b]pyridine core is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring, which is known to exhibit diverse biological activities. These include antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The structural features of 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid make it an interesting candidate for further exploration in these areas. Specifically, the carboxylic acid moiety can participate in hydrogen bonding interactions with biological targets, while the methyl group can influence the electronic properties and binding affinity of the molecule.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has been studied as a potential intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and receptor binding. This has led to several preclinical studies aimed at evaluating their efficacy and safety profiles.

One of the most compelling aspects of 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is its versatility as a building block in medicinal chemistry. The carboxylic acid group can be readily functionalized through various chemical reactions, such as esterification, amidation, or coupling with other pharmacophores. This flexibility allows researchers to design molecules with tailored biological activities targeting specific disease pathways. Additionally, the pyrrolopyridine scaffold is known to be well-tolerated by biological systems, which enhances its potential as a drug candidate.

Recent advancements in computational chemistry and molecular modeling have further facilitated the study of 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid. These tools have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. This has accelerated the process of drug discovery by allowing for rapid screening of potential candidates before experimental validation. Moreover, machine learning algorithms have been employed to identify novel derivatives of this compound that may exhibit improved pharmacokinetic properties.

The synthesis of 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has also seen significant progress. Traditional synthetic routes have been optimized to improve yield and purity, while new methodologies have been developed to enhance efficiency. For example, transition metal-catalyzed reactions have been utilized to construct the pyrrolopyridine core in a more streamlined manner. These advancements have made it feasible to produce larger quantities of this compound for both research and commercial purposes.

The biological activity of 3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has been extensively studied in various cellular and animal models. Initial research has shown that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammation and cancer progression. Furthermore, it has demonstrated neuroprotective properties in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings have prompted further investigation into its potential as a therapeutic agent.

In conclusion,3-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No: 1204475-73-9) is a promising compound with significant therapeutic potential. Its unique structural features and versatile chemical properties make it an attractive scaffold for drug discovery and development. With ongoing research efforts aimed at elucidating its biological mechanisms and optimizing its synthetic routes, this compound is poised to play a crucial role in the advancement of modern medicine.